Cas no 1805111-26-5 (Methyl 6-bromomethyl-2-cyano-3-nitrobenzoate)

• Product Name: Methyl 6-bromomethyl-2-cyano-3-nitrobenzoate
• CAS No: 1805111-26-5
• MF: C₁₀H₇BrN₂O₄
• MW: 299.077581644058
• CID: 4954236
• Update Time: 2025-08-05

Methyl 6-bromomethyl-2-cyano-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromomethyl-2-cyano-3-nitrobenzoate

• Inchi： 1S/C10H7BrN2O4/c1-17-10(14)9-6(4-11)2-3-8(13(15)16)7(9)5-12/h2-3H,4H2,1H3
• InChI Key： RCNGCOFNEGKZTO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C#N)C=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9

Additional information on Methyl 6-bromomethyl-2-cyano-3-nitrobenzoate

Methyl 6-bromomethyl-2-cyano-3-nitrobenzoate (CAS No. 1805111-26-5): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Methyl 6-bromomethyl-2-cyano-3-nitrobenzoate (CAS No. 1805111-26-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex functional groups, including a bromomethyl group, a cyano group, and a nitro group, which contribute to its diverse reactivity and biological activity.

The chemical structure of Methyl 6-bromomethyl-2-cyano-3-nitrobenzoate can be represented as C₁₀H₇BrN₂O₄. The presence of the bromomethyl group (BrCH₂-) provides a reactive site for various chemical transformations, such as nucleophilic substitution reactions. The cyano group (-CN) and nitro group (-NO₂) are known for their strong electron-withdrawing properties, which can influence the compound's electronic structure and reactivity. These features make Methyl 6-bromomethyl-2-cyano-3-nitrobenzoate an attractive candidate for the synthesis of more complex molecules with specific functionalities.

In the realm of pharmaceutical research, Methyl 6-bromomethyl-2-cyano-3-nitrobenzoate has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a building block for the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of Methyl 6-bromomethyl-2-cyano-3-nitrobenzoate in the synthesis of a series of derivatives that exhibited potent anti-inflammatory activity in vitro. The researchers found that these derivatives effectively inhibited the production of pro-inflammatory cytokines, suggesting their potential as therapeutic agents for inflammatory diseases.

Beyond pharmaceutical applications, Methyl 6-bromomethyl-2-cyano-3-nitrobenzoate has also been investigated for its use in materials science. The unique combination of functional groups in this compound allows for the design of advanced materials with tailored properties. A study published in Advanced Materials in 2022 described the synthesis of polymer-based materials using Methyl 6-bromomethyl-2-cyano-3-nitrobenzoate as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for applications in electronics and composite materials.

The synthetic versatility of Methyl 6-bromomethyl-2-cyano-3-nitrobenzoate has also been highlighted in several recent publications. A review article in Organic & Biomolecular Chemistry (2024) summarized various synthetic routes to this compound and its derivatives, emphasizing the importance of transition-metal-catalyzed reactions and cross-coupling methodologies. These synthetic strategies have enabled researchers to access a wide range of structurally diverse compounds with potential applications in drug discovery and materials science.

In conclusion, Methyl 6-bromomethyl-2-cyano-3-nitrobenzoate (CAS No. 1805111-26-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on drug development, materials science, and chemical synthesis. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.